Cas no 55182-73-5 (3-Dodecyn-1-ol)
3-Dodecyn-1-ol structure
Product Name:3-Dodecyn-1-ol
CAS No:55182-73-5
MF:C12H22O
MW:182.302484035492
CID:352637
PubChem ID:4108965
Update Time:2025-04-19
3-Dodecyn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Dodecyn-1-ol
- dodec-3-yn-1-ol
- 55182-73-5
- CMSTUGQLHQXICL-UHFFFAOYSA-N
- DTXSID20399408
- SCHEMBL2483643
-
- Inchi: 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-8,11-12H2,1H3
- InChI Key: CMSTUGQLHQXICL-UHFFFAOYSA-N
- SMILES: OCCC#CCCCCCCCC
Computed Properties
- Exact Mass: 182.16716
- Monoisotopic Mass: 182.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3-Dodecyn-1-ol Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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